N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(4-chloro-1,3-benzothiazol-7-yl)benzamide
• InChI: InChI=1S/C20H18ClN3O3S2/c1-3-11-24(12-4-2)29(26,27)15-7-5-14(6-8-15)20(25)23-17-10-9-16(21)18-19(17)28-13-22-18/h3-10,13H,1-2,11-12H2,(H,23,25)
• InChI Key: GKPXKECRDRDACN-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)Cl)N=CS3
• Molecular Formula: C20H18ClN3O3S2
• Molecular Weight: 448.0 g/mol

Description

N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide, also known as CBT-1, is a novel small molecule that has been synthesized for its potential use as a research tool in the field of neuroscience. CBT-1 has been shown to have a unique mechanism of action that could be useful in studying the role of the endocannabinoid system in the brain.

Mechanism of Action

N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide selectively inhibits FAAH, which is responsible for the breakdown of the endocannabinoid anandamide. Anandamide is a neurotransmitter that is involved in pain regulation, mood, and appetite. By inhibiting FAAH, this compound increases the levels of anandamide in the brain, which could have therapeutic effects in a variety of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of anandamide in the brain, which could have therapeutic effects in a variety of neurological disorders. Anandamide has been shown to be involved in pain regulation, mood, and appetite. By increasing the levels of anandamide, this compound could potentially be used to treat conditions such as chronic pain, anxiety, and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide in lab experiments is that it is a selective inhibitor of FAAH, which means that it does not affect other enzymes or neurotransmitters in the brain. This makes it a useful tool for studying the role of the endocannabinoid system in the brain. One limitation of using this compound is that it has not been extensively tested in vivo, and its effects on behavior and physiology are not well understood.

Future Directions

There are several potential future directions for N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide research. One area of interest is the potential therapeutic effects of this compound in neurological disorders such as chronic pain, anxiety, and depression. Another area of interest is the role of the endocannabinoid system in addiction and substance abuse, and whether this compound could be used to treat these conditions. Additionally, further research is needed to understand the effects of this compound on behavior and physiology in vivo, and to determine the optimal dosage and administration route for therapeutic use.

Scientific Research Applications

N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N,N-diallylsulfamoyl)benzamide has been shown to have potential applications in the field of neuroscience, specifically in the study of the endocannabinoid system. The endocannabinoid system is involved in a variety of physiological processes, including pain, appetite, and mood regulation. This compound has been shown to selectively inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of the endocannabinoid anandamide. By inhibiting FAAH, this compound increases the levels of anandamide in the brain, which could have therapeutic effects in a variety of neurological disorders.